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Compound of Interest

Compound Name: DS-1205b free base

Cat. No.: B8144907 Get Quote

Technical Support Center: DS-1205b Free Base
This technical support center provides guidance on the quality control and purity assessment of

DS-1205b free base for researchers, scientists, and drug development professionals. The

information is presented in a question-and-answer format to address common issues

encountered during experimental work.

Frequently Asked Questions (FAQs)
1. What is DS-1205b and what is its primary mechanism of action?

DS-1205b is a potent and selective inhibitor of AXL receptor tyrosine kinase, with an IC50 of

1.3 nM.[1] It also shows inhibitory activity against MER, MET, and TRKA kinases at higher

concentrations.[1] Its mechanism of action involves blocking the phosphorylation of AXL, which

plays a crucial role in cell migration, invasion, and drug resistance in various cancers.[2][3][4]

2. What are the recommended storage conditions for DS-1205b free base?

For long-term storage, DS-1205b free base stock solutions should be stored at -80°C for up to

6 months. For short-term storage, -20°C is suitable for up to 1 month.

3. How can I be sure of the identity and purity of the DS-1205b free base I received?

It is crucial to obtain a Certificate of Analysis (CoA) from the supplier. The CoA should provide

data confirming the compound's identity (e.g., via NMR, MS) and purity (e.g., via HPLC, LC-
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MS). If you have concerns, you can perform your own analytical characterization.

4. What are the common impurities that might be present in a sample of DS-1205b free base?

Without a specific impurity profile from the manufacturer, potential impurities could include

residual solvents from synthesis, starting materials, reaction by-products, or degradation

products.

Troubleshooting Guide
Problem: Inconsistent or unexpected results in my in vitro/in vivo experiments.

This could be related to the quality or handling of your DS-1205b free base. Here are some

troubleshooting steps:

Verify Purity: Re-evaluate the purity of your compound using an appropriate analytical

method like HPLC or LC-MS.

Check Solubility: Ensure that DS-1205b is fully dissolved in your vehicle. Sonication may be

required. The choice of solvent can significantly impact the effective concentration.

Assess Stability: Consider the possibility of degradation in your experimental medium.

Perform a stability study under your specific experimental conditions.

Confirm Identity: If you have access to the necessary equipment, confirm the molecular

weight of the compound by mass spectrometry.

Quantitative Data Summary
The following tables represent typical data you might find on a Certificate of Analysis for a high-

quality batch of DS-1205b free base. Note: This is illustrative data, as specific batch data is not

publicly available.

Table 1: Physicochemical Properties of DS-1205b Free Base
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Parameter Specification

Molecular Formula C₂₆H₂₈N₈O₂

Molecular Weight 484.55 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO

Table 2: Purity and Quality Control Specifications

Analytical Method Specification Result (Illustrative)

Purity by HPLC ≥98% 99.5%

¹H NMR Conforms to structure Conforms

Mass Spectrometry Conforms to MW Conforms

Residual Solvents ≤0.5% <0.1%

Water Content (Karl Fischer) ≤1.0% 0.2%

Experimental Protocols
Protocol 1: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)
This protocol provides a general method for assessing the purity of DS-1205b free base.

1. Materials:

DS-1205b free base sample
HPLC-grade acetonitrile (ACN)
HPLC-grade water
Formic acid (FA)
C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

2. Sample Preparation:
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Prepare a 1 mg/mL stock solution of DS-1205b in DMSO.
Dilute the stock solution to a final concentration of 50 µg/mL with a 50:50 mixture of ACN and
water.

3. HPLC Conditions:

Mobile Phase A: 0.1% FA in water
Mobile Phase B: 0.1% FA in ACN
Gradient:
0-2 min: 5% B
2-15 min: 5% to 95% B
15-18 min: 95% B
18-18.1 min: 95% to 5% B
18.1-25 min: 5% B
Flow Rate: 1.0 mL/min
Column Temperature: 30°C
Detection Wavelength: 254 nm
Injection Volume: 10 µL

4. Data Analysis:

Calculate the area of the main peak corresponding to DS-1205b and any impurity peaks.
Purity (%) = (Area of main peak / Total area of all peaks) x 100.

Protocol 2: Identity Confirmation by Liquid
Chromatography-Mass Spectrometry (LC-MS)
This protocol provides a general method for confirming the molecular weight of DS-1205b free
base.

1. Materials:

DS-1205b free base sample
LC-MS grade acetonitrile (ACN)
LC-MS grade water
Formic acid (FA)
C18 reverse-phase LC column
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2. Sample Preparation:

Prepare a 100 µg/mL solution of DS-1205b in a 50:50 mixture of ACN and water.

3. LC-MS Conditions:

LC Conditions: Use a similar gradient to the HPLC method, but with a shorter run time if only
identity confirmation is needed.
MS Conditions:
Ionization Mode: Electrospray Ionization (ESI), Positive
Scan Range: m/z 100-1000
Capillary Voltage: 3.5 kV
Cone Voltage: 30 V
Source Temperature: 120°C
Desolvation Temperature: 350°C

4. Data Analysis:

Look for the [M+H]⁺ ion corresponding to the molecular weight of DS-1205b (expected m/z ≈
485.56).
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Caption: General Quality Control Workflow for DS-1205b Free Base.
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Caption: Troubleshooting Logic for Inconsistent Experimental Results.
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Caption: AXL Signaling Pathway and the Point of Inhibition by DS-1205b.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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